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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-ethoxypyridine

Cat. No.: B024689 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 5-(Chloromethyl)-2-
ethoxypyridine (CAS No. 101990-71-0) is not readily available in the public domain. The

following information is a combination of available data for the specific compound and a

qualitative hazard assessment based on the safety data of structurally similar compounds,

primarily 2-Chloro-5-(chloromethyl)pyridine (CAS No. 70258-18-3). This guide is intended for

informational purposes for researchers, scientists, and drug development professionals and

should be used with caution. A substance-specific risk assessment should be conducted before

handling.

Chemical Identification and Properties
5-(Chloromethyl)-2-ethoxypyridine is a substituted pyridine derivative that serves as a

versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its reactivity is

primarily attributed to the chloromethyl group, which is susceptible to nucleophilic substitution,

and the electron-donating ethoxy group that influences the pyridine ring's electronic properties.

[1]

Table 1: Physicochemical Properties of 5-(Chloromethyl)-2-ethoxypyridine
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Property Value Source

IUPAC Name
5-(Chloromethyl)-2-

ethoxypyridine
Benchchem[1]

CAS Number 101990-71-0 Benchchem[1]

Molecular Formula C₈H₁₀ClNO Benchchem[1]

Molecular Weight 171.62 g/mol Benchchem[1]

Hazard Identification and Classification (Based on
Analogue Data)
Due to the lack of a specific SDS, the hazard classification for 5-(Chloromethyl)-2-
ethoxypyridine is inferred from the closely related compound, 2-Chloro-5-

(chloromethyl)pyridine. The presence of the reactive chloromethyl group suggests similar

hazardous properties.

Table 2: GHS Hazard Classification for Analogue Compound 2-Chloro-5-(chloromethyl)pyridine

Hazard Class Hazard Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage[2]

Sensitization, Skin Not specified
May cause sensitization by

skin contact[3]

Potential Health Effects:

Ingestion: Based on analogue data, accidental ingestion may be harmful, potentially causing

chemical burns in the oral cavity and gastrointestinal tract.[3]

Inhalation: Vapors or mists may be irritating to the respiratory tract.[3]
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Skin Contact: Direct contact is likely to cause chemical burns.[3] There is also a potential for

skin sensitization.[3]

Eye Contact: Direct contact can cause severe eye damage.[3]

Exposure Controls and Personal Protection
Given the potential hazards, stringent safety measures should be implemented when handling

5-(Chloromethyl)-2-ethoxypyridine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.[4]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4]

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood. Ensure that eyewash

stations and safety showers are close to the

workstation location.[4]

First Aid Measures
The following first aid measures are based on the potential hazards and are general

recommendations.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[4]

Firefighting and Stability
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[2]

Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and hydrogen chloride gas.[3]

Stability: The compound is expected to be stable under normal conditions. Avoid strong

oxidizing agents.[3]

Experimental Protocols
Detailed experimental protocols for the determination of safety data for 5-(Chloromethyl)-2-
ethoxypyridine are not available due to the absence of a comprehensive SDS. The GHS

classifications for analogue compounds are typically derived from standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines for acute toxicity,

skin corrosion/irritation, and eye damage/irritation.
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Logical Hazard Relationship Diagram
The following diagram illustrates the potential logical relationships between exposure routes

and health hazards for a compound with the anticipated toxicological profile of 5-
(Chloromethyl)-2-ethoxypyridine.

Routes of Exposure Potential Health Hazards

Ingestion Gastrointestinal BurnsLeads to

Inhalation Respiratory IrritationLeads to

Skin Contact Skin Burns & SensitizationLeads to

Eye Contact Severe Eye DamageLeads to

Click to download full resolution via product page

Caption: Potential Hazard Pathway for 5-(Chloromethyl)-2-ethoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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